Formosanol
Overview
Description
Synthesis Analysis
The synthesis of Formosanol involves complex chemical reactions and precise methodologies. For instance, the enantioselective total synthesis of Formosanol, among other aryltetralin lignan acetals, employs a palladium-catalyzed asymmetric allylic cycloaddition as a critical step. This process allows for the creation of six stereoisomers of the lignan acetals through a 7-8 step sequence, yielding up to 14% overall yield. This synthesis not only highlights the compound's intricate formation but also its versatility and potential for further chemical exploration (Li et al., 2022).
Molecular Structure Analysis
The molecular structure of Formosanol is confirmed and further understood through total synthesis, which enables researchers to determine its stereostructure with high confidence. The use of catalyst-controlled transformations is pivotal in setting the stereocenters, emphasizing the molecule's complex architecture and the intricacies involved in its synthesis. Such studies not only confirm the molecular structure of Formosanol but also demonstrate the capabilities of modern synthetic chemistry in unraveling the complexities of naturally occurring compounds (Schulthoff et al., 2020).
Scientific Research Applications
Application in Cancer Research
- Summary of Application : These compounds have been tested for their cytotoxicity against several cancer cells .
- Methods of Application : The compounds were synthesized via a 7-8 step sequence based on the Pd-catalyzed asymmetric allylic cycloaddition as a key step . The in vitro cytotoxicity against several cancer cells was then examined .
- Results : Preliminary results show that these compounds exhibit cytotoxicity against several cancer cells .
properties
IUPAC Name |
(3S,3aR,9S,9aR)-9-(4-hydroxy-3-methoxyphenyl)-3,6-dimethoxy-1,3,3a,4,9,9a-hexahydrobenzo[f][2]benzofuran-7-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O6/c1-24-18-7-11(4-5-16(18)22)20-13-9-17(23)19(25-2)8-12(13)6-14-15(20)10-27-21(14)26-3/h4-5,7-9,14-15,20-23H,6,10H2,1-3H3/t14-,15+,20+,21+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWKVHHWFBTXMHU-UFNANVBGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1C2CC3=CC(=C(C=C3C(C2CO1)C4=CC(=C(C=C4)O)OC)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1[C@@H]2CC3=CC(=C(C=C3[C@@H]([C@H]2CO1)C4=CC(=C(C=C4)O)OC)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Formosanol |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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